Cas no 49615-87-4 ((4-Bromo-phenyl)-oxo-acetaldehydeoxime)

• Product Name: (4-Bromo-phenyl)-oxo-acetaldehydeoxime
• CAS No: 49615-87-4
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• CID: 1527374
• PubChem ID: 72814957
• Update Time: 2025-05-21

(4-Bromo-phenyl)-oxo-acetaldehydeoxime Chemical and Physical Properties

Names and Identifiers

• (2e)-1-(4-bromophenyl)-2-(hydroxyimino)ethanone
• 4-bromoisobutylbenzene
• 1-bromo-2-methyl-1-phenylpropane
• 4-bromo-isobutylbenzene
• SureCN4074988
• (4-bromo-phenyl)-oxo-acetaldehyde oxime
• p-bromophenylglyoxalmonoxime
• Benzene, (1-bromo-2-methylpropyl)-
• p-bromoisobutylbenzene
• (4-bromo-phenyl)-glyoxal-2-oxime
• p-bromoisonitrosoacetophenone
• p-bromo-isonitrosoacetophenone
• CTK1F2732
• (4-Brom-phenyl)-glyoxal-2-oxim
• (4-Bromo-phenyl)-oxo-acetaldehydeoxime
• 49615-87-4
• (4-bromophenyl)-oxoacetaldehyde oxime
• FFJWXANTUQPJJO-UHFFFAOYSA-N

• Inchi： 1S/C8H6BrNO2/c9-7-3-1-6(2-4-7)8(11)5-10-12/h1-5,12H
• InChI Key： FFJWXANTUQPJJO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C=NO)=O)=CC=1

Computed Properties

• Exact Mass: 226.958
• Monoisotopic Mass: 226.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 49.7A^2
• XLogP3: 2.8

Additional information on (4-Bromo-phenyl)-oxo-acetaldehydeoxime

Recent Advances in the Study of (4-Bromo-phenyl)-oxo-acetaldehydeoxime (CAS: 49615-87-4)

In recent years, (4-Bromo-phenyl)-oxo-acetaldehydeoxime (CAS: 49615-87-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxime functional group and bromophenyl moiety, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. The latest studies have focused on elucidating its molecular mechanisms, optimizing synthetic pathways, and exploring its pharmacological properties.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the antimicrobial efficacy of (4-Bromo-phenyl)-oxo-acetaldehydeoxime against multidrug-resistant bacterial strains. The results demonstrated potent inhibitory activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to those of established antibiotics. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and molecular docking simulations.

Another groundbreaking research effort, highlighted in Bioorganic & Medicinal Chemistry Letters (2024), explored the anticancer potential of (4-Bromo-phenyl)-oxo-acetaldehydeoxime. The compound exhibited selective cytotoxicity against several cancer cell lines, including HeLa and MCF-7, while showing minimal toxicity to normal cells. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, as confirmed by flow cytometry and Western blot analysis. These findings suggest its potential as a lead compound for developing novel anticancer agents.

In addition to its therapeutic applications, recent advancements in the synthetic chemistry of (4-Bromo-phenyl)-oxo-acetaldehydeoxime have been reported. A study in Tetrahedron Letters (2023) described an optimized one-pot synthesis method, achieving a high yield of 85% with improved purity. This method utilizes mild reaction conditions and eco-friendly solvents, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of (4-Bromo-phenyl)-oxo-acetaldehydeoxime. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcoming these hurdles and unlocking the full therapeutic potential of this compound.

In conclusion, (4-Bromo-phenyl)-oxo-acetaldehydeoxime (CAS: 49615-87-4) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its diverse biological activities, coupled with recent advancements in synthesis and mechanistic understanding, underscore its potential as a valuable tool for addressing unmet medical needs. Future research should focus on optimizing its pharmacokinetic properties and exploring its applications in combination therapies.